
Deuterated Citalopram Internal Standards

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Citalopram-d6

CAS No.: 1190003-26-9

Cat. No.: S916926

Get Quote

The table below summarizes various deuterated Citalopram internal standards available for research. These compounds are

typically used as tracers or internal standards for quantitative analysis by LC-MS, GC-MS, or NMR [1] [2] [3].

Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Deuterium
Atoms

Salt Form
Key
Applications/Notes

Citalopram-d6 1190003-

26-9

C20H15D6FN2O 330.43 6 Free base Used in a validated

quantitative MALDI-
MSI method [4] [1].

Citalopram-d4
hydrobromide

1219803-
58-3

C20H18D4BrFN2O 409.33 4 Hydrobromide Deuterated
Citalopram

hydrobromide [5]
[3].

Citalopram-d3
hydrochloride

N/A C20H19D3ClFN2O 363.87 3 Hydrochloride Deuterium-labeled
Citalopram

hydrochloride salt
[2].

Detailed Experimental Protocol from a Validated Study

A 2020 study provides a comprehensively validated quantitative MALDI Mass Spectrometry Imaging (MALDI-MSI)

method for mapping Citalopram levels in mouse brain tissue, using Citalopram-d6 as the internal standard [4]. The

workflow can be summarized as follows:
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Experimental workflow for quantitative MALDI-MSI.

Here are the key methodological details:

Animal Dosing and Tissue Preparation: Male mice were administered S-citalopram oxalate (30 mg/kg) via

intraperitoneal injection and euthanized after 30 minutes. Brains were dissected, frozen, and coronally sectioned to
14 μm thickness using a cryomicrotome [4].

Application of Calibrants and Internal Standard: The optimized protocol involved:
Calibration Standards: A dilution series of Citalopram standards (2.5 to 20 μM) was applied to the tissue

sections.
Internal Standard: A 5.0 μM solution of Citalopram-d6 in 50% ACN, 0.2% TFA was homogeneously applied

on top of the tissue for normalization.
Matrix: A matrix of 2,5-dihydroxybenzoic acid (DHB) at 35 mg/mL in 50% ACN, 0.2% TFA was applied on top

of the standard and internal standard [4].
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Instrumentation and Analysis: The method was successfully applied on two different types of mass analyzers:

Time-of-Flight (TOF) and Fourier Transform Ion Cyclotron Resonance (FTICR) mass spectrometers [4].
Method Validation: The protocol was fully validated according to regulatory guidelines (FDA). Parameters tested

included:
Selectivity, Accuracy, and Precision
Recovery, Linearity, and Sensitivity
Reproducibility and Stability

Cross-Validation with LC-MS/MS: The concentrations of Citalopram in brain tissue determined by MALDI-MSI
(TOF MS: 51.1 ± 4.4 pmol/mg; FTICR MS: 56.9 ± 6.0 pmol/mg) showed no significant difference from the results

obtained by the established LC-MS/MS reference method (55.0 ± 4.9 pmol/mg) [4].

Key Considerations for Your Research

Choice of Internal Standard: Citalopram-d6 has been demonstrated to be effective for quantitative imaging and

LC-MS/MS methods. Using a deuterated standard with multiple substitutions (like d6 vs. d3 or d4) can help
minimize the risk of isotopic cross-talk or back-exchange in the mass spectrometer [4] [6].

Standard Application Order: The cited study found that the specific order of applying the calibration standards,
followed by the homogeneous application of the internal standard and then the matrix, was critical for achieving

accurate and precise quantification [4].
Regulatory Compliance: If your work is for drug development, the availability of a fully validated method that

meets FDA guidelines provides a strong foundation for your own protocol validation [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]
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